Aviculin
Overview
Description
Aviculin is a natural product found in Breynia rostrata, Breynia fruticosa, and other organisms with data available.
Scientific Research Applications
Breast Cancer Treatment Potential
Aviculin isolated from Lespedeza cuneata has shown promise in the treatment of breast cancer. In a study by Lee et al. (2020), aviculin was found to induce apoptosis in breast cancer cells through the mitochondria-mediated caspase activation pathway. This suggests its potential as a herbal treatment for breast cancer, offering a new approach to combat this prevalent disease (Lee et al., 2020).
Chemical Constituent of Breynia fruticosa
Aviculin has been identified as a chemical constituent in the aerial parts of Breynia fruticosa, as discovered by Fu et al. (2004). This finding expands the knowledge of aviculin's distribution in different plant species and suggests its potential for various applications in phytochemical research (Fu et al., 2004).
Role in Lignan Glycoside Research
Aviculin, as a lignan glycoside, has been explored in phytochemical research. Li et al. (2014) identified aviculin in their study on Trigonostemon heterophyllus, contributing to the understanding of lignan glycosides in plant chemistry and their potential applications (Li et al., 2014).
properties
Product Name |
Aviculin |
|---|---|
Molecular Formula |
C26H34O10 |
Molecular Weight |
506.5 g/mol |
IUPAC Name |
(2R,3R,4R,5R,6S)-2-[[(1S,2R,3R)-7-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-6-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl]methoxy]-6-methyloxane-3,4,5-triol |
InChI |
InChI=1S/C26H34O10/c1-12-23(30)24(31)25(32)26(36-12)35-11-17-15(10-27)6-14-8-21(34-3)19(29)9-16(14)22(17)13-4-5-18(28)20(7-13)33-2/h4-5,7-9,12,15,17,22-32H,6,10-11H2,1-3H3/t12-,15-,17-,22-,23-,24+,25+,26+/m0/s1 |
InChI Key |
FPJFPMQEUVMUKU-CDDCGRQRSA-N |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)OC[C@H]2[C@@H](CC3=CC(=C(C=C3[C@@H]2C4=CC(=C(C=C4)O)OC)O)OC)CO)O)O)O |
SMILES |
CC1C(C(C(C(O1)OCC2C(CC3=CC(=C(C=C3C2C4=CC(=C(C=C4)O)OC)O)OC)CO)O)O)O |
Canonical SMILES |
CC1C(C(C(C(O1)OCC2C(CC3=CC(=C(C=C3C2C4=CC(=C(C=C4)O)OC)O)OC)CO)O)O)O |
synonyms |
aviculin isolariciresinol-9'-rhamnopyranoside |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2R)-1-[4-[1,3-Benzothiazol-2-yl(methyl)amino]piperidin-1-yl]-3-(3,4-difluorophenoxy)propan-2-ol](/img/structure/B1251655.png)
